Cas no 866589-73-3 (3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-8-methoxy-5H-pyrazolo4,3-cquinoline)

• Product Name: 3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-8-methoxy-5H-pyrazolo4,3-cquinoline
• CAS No: 866589-73-3
• MF: C₂₄H₁₇F₂N₃O
• MW: 401.408092260361
• CID: 5904284
• PubChem ID: 2136468
• Update Time: 2025-06-09

3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-8-methoxy-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-5-[(3-fluorophenyl)methyl]-8-methoxypyrazolo[4,3-c]quinoline
• 866589-73-3
• AB00674977-01
• AKOS001813378
• 3-(4-fluorophenyl)-5-[(3-fluorophenyl)methyl]-8-methoxy-5H-pyrazolo[4,3-c]quinoline
• 5-(3-fluorobenzyl)-3-(4-fluorophenyl)-8-methoxy-5H-pyrazolo[4,3-c]quinoline
• F1604-0179
• 3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-8-methoxy-5H-pyrazolo4,3-cquinoline

• Inchi： 1S/C24H17F2N3O/c1-30-19-9-10-22-20(12-19)24-21(14-29(22)13-15-3-2-4-18(26)11-15)23(27-28-24)16-5-7-17(25)8-6-16/h2-12,14H,13H2,1H3
• InChI Key： PUPWVTZWYHGWNL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2)C2=C(C=C(OC)C=C2)C2=NN=C(C3=CC=C(F)C=C3)C2=C1

Computed Properties

• Exact Mass: 401.13396850g/mol
• Monoisotopic Mass: 401.13396850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 39.9Ų

Additional information on 3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-8-methoxy-5H-pyrazolo4,3-cquinoline

Introduction to 3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-8-methoxy-5H-pyrazolo[4,3-c]quinoline (CAS No. 866589-73-3)

The compound 3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-8-methoxy-5H-pyrazolo[4,3-c]quinoline, identified by its CAS number 866589-73-3, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, featuring a fused pyrazolo[4,3-c]quinoline core, has garnered considerable attention due to its structural complexity and potential biological activities. The presence of fluorine substituents at the 4-position and 3-position of the phenyl rings introduces unique electronic and steric properties, making this compound a promising candidate for further exploration in drug discovery.

Recent research in the domain of nitrogen-containing heterocycles has highlighted the importance of pyrazolo[4,3-c]quinoline scaffolds in developing novel therapeutic agents. These structures exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The incorporation of fluoroalkyl and methoxy groups in 3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-8-methoxy-5H-pyrazolo[4,3-c]quinoline enhances its interaction with biological targets, potentially leading to improved pharmacokinetic profiles and efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex fused ring system efficiently. The fluorine atoms, introduced through nucleophilic aromatic substitution or metal-halogen exchange reactions, play a crucial role in modulating the compound's reactivity and bioavailability.

In terms of biological evaluation, preliminary studies on 3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-8-methoxy-5H-pyrazolo[4,3-c]quinoline have demonstrated its potential as an inhibitor of certain kinases and enzymes implicated in cancer progression. The quinoline moiety is known for its ability to interfere with DNA replication and transcription in tumor cells, while the fluoroalkyl substituent enhances binding affinity by improving lipophilicity. Furthermore, the methoxy group at the 8-position contributes to metabolic stability, a critical factor for drug-like properties.

The structural features of this compound align well with current trends in medicinal chemistry towards designing molecules with enhanced target specificity and reduced side effects. The dual fluorine substitution pattern at the phenyl rings not only improves solubility but also facilitates interactions with proteins through hydrogen bonding networks. This characteristic makes 3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-8-methoxy-5H-pyrazolo[4,3-c]quinoline an attractive scaffold for rational drug design.

Recent advancements in computational chemistry have enabled the prediction of pharmacokinetic parameters and ADME (Absorption, Distribution, Metabolism, and Excretion) properties before experimental validation. Molecular modeling studies indicate that this compound exhibits favorable binding affinity to several therapeutic targets, including protein kinases and transcription factors. These insights have guided optimization efforts aimed at improving potency while minimizing off-target effects.

The development of novel anticancer agents remains a priority in global healthcare research. Pyrazolo[4,3-c]quinoline derivatives have shown promise in preclinical trials due to their ability to disrupt key signaling pathways involved in tumor growth. The unique structural motif of 3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-8-methoxy-5H-pyrazolo[4,3-c]quinoline positions it as a potential lead compound for further investigation into its antitumor activity. Future studies may explore its efficacy in combination therapies alongside existing chemotherapeutic agents.

From a synthetic chemistry perspective, the preparation of this compound exemplifies the elegance of modern organic synthesis techniques. The use of fluorinated building blocks allows for fine-tuning of physicochemical properties without compromising structural integrity. Such methodologies are essential for generating libraries of diverse compounds for high-throughput screening applications.

The impact of fluorine-containing compounds on medicinal chemistry cannot be overstated. These elements enhance metabolic stability and binding affinity while providing unique spectroscopic signatures for analytical detection. The strategic placement of fluorine atoms in 3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-8-methoxy-5H-pyrazolo[4,3-c]quinoline underscores its potential as a pharmacologically relevant molecule.

Ongoing research aims to elucidate the mechanistic basis of its biological effects through structural biology approaches such as X-ray crystallography and NMR spectroscopy. Understanding how this compound interacts with macromolecular targets at an atomic level will inform subsequent modifications designed to improve therapeutic index.

In conclusion, 3-(4-fluorophenyl)-5-(fluorophenyl)methyl-8-methoxypyrazolo[quinoline] (CAS No. 866589-73-three) represents a significant contribution to medicinal chemistry due to its complex structure and promising biological profile. Its development reflects contemporary trends toward rational drug design using computationally guided strategies combined with innovative synthetic methodologies. Further exploration into its pharmacological properties holds promise for advancing treatments against various diseases while maintaining an emphasis on safety and efficacy.